Acetic acid, 2-(1-methylethoxy)-, methyl ester

• IUPAC Name: methyl 2-propan-2-yloxyacetate
• InChI: InChI=1S/C6H12O3/c1-5(2)9-4-6(7)8-3/h5H,4H2,1-3H3
• InChI Key: BNXCBYNURXMCTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC(=O)OC
• Molecular Formula: C6H12O3
• DSSTOX Substance ID: DTXSID20631234
• Molecular Weight: 132.16 g/mol
• CAS No.: 17639-73-5

Description

Acetic acid, 2-(1-methylethoxy)-, methyl ester is an organic compound with the molecular formula C6H12O3. It is an ester derived from acetic acid and isopropyl alcohol. This compound is known for its pleasant fruity odor and is commonly used in the fragrance and flavor industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid, 2-(1-methylethoxy)-, methyl ester typically involves the esterification of acetic acid with isopropyl alcohol in the presence of a catalyst such as sulfuric acid. The reaction is carried out under reflux conditions to ensure the complete conversion of the reactants to the ester product. The reaction can be represented as follows:

$$\text{CH}_3\text{COOH} + \text{CH}_3\text{CH(OH)CH}_3 \rightarrow \text{CH}_3\text{COOCH}_2\text{CH(CH}_3)_2 + \text{H}_2\text{O}$$CH3​COOH+CH3​CH(OH)CH3​→CH3​COOCH2​CH(CH3​)2​+H2​O

Industrial Production Methods

In industrial settings, the production of this compound is carried out in large-scale reactors where the reactants are continuously fed, and the product is continuously removed. This process often involves the use of azeotropic distillation to remove water and drive the reaction to completion.

Chemical Reactions Analysis

Types of Reactions

Acetic acid, 2-(1-methylethoxy)-, methyl ester undergoes several types of chemical reactions, including:

Hydrolysis: The ester can be hydrolyzed back to acetic acid and isopropyl alcohol in the presence of an acid or base.

Transesterification: The ester can react with another alcohol to form a different ester and alcohol.

Reduction: The ester can be reduced to the corresponding alcohol using reducing agents such as lithium aluminum hydride.

Common Reagents and Conditions

Hydrolysis: Acidic or basic conditions with water.

Transesterification: Catalysts such as sodium methoxide or sulfuric acid.

Reduction: Reducing agents like lithium aluminum hydride.

Major Products Formed

Hydrolysis: Acetic acid and isopropyl alcohol.

Transesterification: Different esters and alcohols.

Reduction: Corresponding alcohols.

Scientific Research Applications

Acetic acid, 2-(1-methylethoxy)-, methyl ester has several applications in scientific research:

Chemistry: Used as a solvent and reagent in organic synthesis.

Biology: Employed in the study of esterases and other enzymes that catalyze ester hydrolysis.

Medicine: Investigated for its potential use in drug delivery systems due to its ability to form biocompatible esters.

Industry: Utilized in the production of fragrances, flavors, and as a plasticizer in polymer chemistry.

Mechanism of Action

The mechanism of action of acetic acid, 2-(1-methylethoxy)-, methyl ester involves its interaction with enzymes and other molecular targets. In biological systems, esterases catalyze the hydrolysis of the ester bond, releasing acetic acid and isopropyl alcohol. This hydrolysis reaction is crucial for the compound’s metabolism and excretion.

Comparison with Similar Compounds

Similar Compounds

Ethyl acetate: Another ester with a fruity odor, commonly used as a solvent.

Methyl acetate: Similar in structure but with a different alkyl group, used in coatings and adhesives.

Isopropyl acetate: Similar ester with isopropyl group, used in fragrances and as a solvent.

Uniqueness

Acetic acid, 2-(1-methylethoxy)-, methyl ester is unique due to its specific combination of acetic acid and isopropyl alcohol, which imparts distinct physical and chemical properties. Its pleasant odor and versatility in various applications make it a valuable compound in both research and industry.

Synthesis routes and methods

Procedure details

116.5 g of the sodium salt of chloracetic acid are slowly added at 80° C. to a sodium isopropoxide solution (freshly prepared from 23 g of sodium and 250 ml of isopropylalcohol). The reaction mixture is refluxed for 2 hours and then combined with 500 ml of water. The mixture is evaporated down to a total volume of 200 ml and adjusted to pH1 with conc. sulphuric acid. The precipitate formed is filtered off, the two phases of the filtrate are and the organic phase is fractionally distilled in vacuo (101–103° C./10 Torr; 83 g; 70%). The 2-isopropoxy-acetic acid thus obtained is heated together with 0.2 ml of conc. sulphuric acid in 57 ml of methanol and 200 ml benzene for 7 hours using a water separator. After the excess methanol has been distilled off the residue is fractionally distilled in vacuo (50–55° C./10 Torr; 81.6 g; 88%).